Cas no 6498-49-3 (1,3-Cyclododecanedione)

• Product Name: 1,3-Cyclododecanedione
• CAS No: 6498-49-3
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1683803
• Update Time: 2024-09-03

1,3-Cyclododecanedione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclododecanedione

• Inchi： 1S/C12H20O2/c13-11-8-6-4-2-1-3-5-7-9-12(14)10-11/h1-10H2
• InChI Key： FCFHDQOMSBMJHT-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCCCCCC(=O)C1

Computed Properties

• Exact Mass: 196.1464

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Melting Point: 55-57 °C
• Boiling Point: 335.2±15.0 °C(Predicted)
• PSA: 34.14
• pka: 9.60±0.20(Predicted)